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Compound of Interest

Compound Name: Dynasore

Cat. No.: B607235 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of Dynasore, a cell-permeable dynamin inhibitor used in laboratory research.

Adherence to these procedural guidelines is critical to ensure personnel safety and

environmental compliance.

Immediate Safety and Handling Precautions
Before handling Dynasore, it is imperative to be familiar with its potential hazards and the

necessary safety measures. Always consult the Safety Data Sheet (SDS) provided by your

specific supplier, as hazard classifications may vary.

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate safety glasses or chemical safety goggles.[1]

Hand Protection: Use chemical-resistant gloves that are inspected before use.[1]

Body Protection: Wear an impervious lab coat or other protective clothing to prevent skin

contact.[1]

Engineering Controls:

Work in a well-ventilated area.[1] For procedures that may generate dust or aerosols, use a

chemical fume hood.
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Ensure a safety shower and eye wash station are readily accessible.[1]

Safe Handling Practices:

Avoid contact with skin and eyes.[1]

Do not inhale dust or aerosols.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[1]

Hazard Information Summary
Dynasore is classified with several hazards according to some suppliers. The following table

summarizes the GHS classification from a representative Safety Data Sheet.

Hazard Classification Category Hazard Statement

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed

Acute Toxicity (Dermal) Category 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 1
H318: Causes serious eye

damage

Hazardous to the Aquatic

Environment
Long-term Hazard, Category 2

H411: Toxic to aquatic life with

long lasting effects

Data sourced from

MedChemExpress Safety Data

Sheet.[1]

Step-by-Step Disposal Protocol for Dynasore
Disposal of Dynasore and its containers must be conducted in accordance with all local, state,

and federal regulations.[1][2]
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Step 1: Waste Identification and Segregation

Identify all waste containing Dynasore. This includes unused product, solutions,

contaminated lab supplies (e.g., pipette tips, tubes, gloves), and empty containers.

Segregate Dynasore waste from other chemical waste streams to avoid incompatible

mixtures. Dynasore is incompatible with strong acids/alkalis and strong oxidizing/reducing

agents.[1]

Step 2: Containment of Waste

Solid Waste: Collect dry Dynasore powder and contaminated solids in a designated,

sealable, and chemically compatible waste container. Avoid generating dust during

collection.

Liquid Waste: Collect solutions containing Dynasore in a sealable, clearly labeled, and

appropriate hazardous waste container. If a spill occurs, absorb the solution with an inert

material like diatomite or a universal binder before collecting it into the solid waste container.

[1] Do not allow the product to enter drains or water courses.[1]

Contaminated Packaging: Before disposing of the original container, ensure it is completely

empty.[2] Dispose of the container as hazardous waste.

Step 3: Labeling

Clearly label the waste container with "Hazardous Waste" and the full chemical name,

"Dynasore."

Include any relevant hazard pictograms (e.g., harmful, environmental hazard) as indicated by

the SDS.[1]

Note the date when waste was first added to the container.

Step 4: Storage

Store the sealed hazardous waste container in a cool, well-ventilated area designated for

chemical waste storage.[1]
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Keep the container away from direct sunlight and sources of ignition.[1]

Ensure the storage area is secure and accessible only to authorized personnel.

Step 5: Final Disposal

Arrange for the collection and disposal of the waste through a licensed and certified

hazardous waste disposal company.[2]

Provide the disposal company with a copy of the Dynasore Safety Data Sheet.

Never dispose of Dynasore with household waste or down the drain.

Dynasore Disposal Workflow
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Diagram: Dynasore Disposal Workflow
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Caption: Logical workflow for the safe disposal of Dynasore waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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